Cas no 29648-66-6 (4-methylidenecyclohexan-1-one)

• Product Name: 4-methylidenecyclohexan-1-one
• CAS No: 29648-66-6
• MF: C₇H₁₀O
• MW: 110.153702259064
• CID: 1442546
• PubChem ID: 573489
• Update Time: 2025-11-02

4-methylidenecyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 4-methylene-
• 4-METHYLENECYCLOHEXANONE
• 4-Methylene-cyclohexanone
• 4-methylidenecyclohexan-1-one
• J-515784
• 4-Methylenecyclohexanone #
• F2147-3380
• DB-367889
• AKOS026716393
• 29648-66-6
• 4-methylidenecylohexanone
• DTXSID70341497
• MFCD20528698
• SCHEMBL170119
• 4-methylenecyclohexan-1-one
• Cyclohexanone, 4-methylidene-

• MDL： MFCD20528698
• Inchi： 1S/C7H10O/c1-6-2-4-7(8)5-3-6/h1-5H2
• InChI Key： SDJWUMGNEHCWOH-UHFFFAOYSA-N
• SMILES： O=C1CCC(=C)CC1

Computed Properties

• Exact Mass: 110.0732
• Monoisotopic Mass: 110.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-methylidenecyclohexan-1-one

4-Methylidenecyclohexan-1-one (CAS No. 29648-66-6): Properties, Applications, and Market Insights

4-Methylidenecyclohexan-1-one (CAS No. 29648-66-6) is a versatile organic compound with a unique molecular structure that has garnered significant interest in both academic research and industrial applications. This cyclohexanone derivative features a methylidene group at the 4-position, which imparts distinct chemical reactivity and makes it a valuable intermediate in synthetic chemistry. The compound's molecular formula C7H10O and molecular weight 110.15 g/mol position it as an important building block for various organic transformations.

The growing demand for specialty chemicals in pharmaceutical and fragrance industries has brought renewed attention to 4-methylidenecyclohexan-1-one synthesis and applications. Recent studies highlight its potential as a precursor for bioactive molecules, particularly in the development of novel therapeutic agents. The compound's α,β-unsaturated ketone moiety makes it particularly reactive in Michael addition reactions, a property that organic chemists frequently exploit in complex molecule synthesis.

From a commercial perspective, 29648-66-6 suppliers have reported increasing inquiries about this compound, especially from research institutions focusing on green chemistry approaches. The compound's relatively simple structure yet high reactivity makes it an attractive target for catalytic process development, aligning with current industry trends toward more sustainable chemical production methods. Analytical techniques such as GC-MS analysis of 4-methylidenecyclohexan-1-one and NMR characterization are routinely employed to ensure product purity and quality control.

In material science applications, 4-methylidenecyclohexan-1-one properties have shown promise in polymer chemistry. The compound can serve as a cross-linking agent or monomer for specialty resins, particularly in formulations requiring specific thermal or mechanical characteristics. Researchers are investigating its potential in creating high-performance polymers with enhanced durability, responding to market demands for advanced materials in automotive and aerospace sectors.

The safety profile of 4-methylidenecyclohexan-1-one has been extensively studied, with particular attention to its handling and storage requirements. While not classified as hazardous under standard conditions, proper laboratory practices should be followed when working with this compound. Material safety data sheets (MSDS) from reputable 29648-66-6 manufacturers provide detailed guidance on personal protective equipment and emergency procedures, reflecting the chemical industry's commitment to workplace safety standards.

Recent patent literature reveals growing intellectual property activity surrounding 4-methylidenecyclohexan-1-one derivatives, particularly in pharmaceutical applications. Several patent applications describe its use in synthesizing central nervous system active compounds, highlighting the compound's importance in drug discovery pipelines. This trend corresponds with increased investment in neurological disorder research, a hot topic in current medical chemistry.

From an environmental standpoint, the biodegradability of 4-methylidenecyclohexan-1-one has become a subject of investigation, as regulatory pressures increase for more eco-friendly chemical products. Preliminary studies suggest moderate biodegradation rates under aerobic conditions, prompting research into biological degradation pathways that could inform better waste management strategies for chemical production facilities.

The global market for 4-methylidenecyclohexan-1-one shows steady growth, with Asia-Pacific regions emerging as significant consumers due to expanding pharmaceutical and specialty chemical industries. Market analysts attribute this growth to the compound's versatility and the increasing sophistication of fine chemical synthesis capabilities in developing economies. Pricing trends for CAS 29648-66-6 reflect both raw material costs and the technical complexity of its production.

Academic interest in 4-methylidenecyclohexan-1-one reactions continues to flourish, with recent publications exploring novel catalytic systems for its functionalization. The compound's utility in asymmetric synthesis has been particularly noteworthy, offering chemists new routes to chiral building blocks. These developments align with current priorities in pharmaceutical synthesis, where efficient creation of enantiomerically pure compounds remains a critical challenge.

Quality control standards for 4-methylidenecyclohexan-1-one purity have become more stringent as applications expand into regulated industries. Analytical methods development has focused on detecting and quantifying potential impurities that might affect downstream applications. This emphasis on quality reflects broader industry trends toward higher purity standards in fine chemicals, driven by demanding performance requirements in end-use applications.

Looking forward, research into 4-methylidenecyclohexan-1-one applications is expected to expand into emerging areas such as renewable materials and energy storage systems. The compound's structural features make it a candidate for modification into novel electrolyte additives or polymer precursors for battery technologies. Such potential applications position CAS 29648-66-6 as a compound of interest in sustainable technology development, a rapidly growing sector receiving significant research funding worldwide.